Cas no 327601-97-8 (alpha-Terthienylmetha)

alpha-Terthienylmetha structure
alpha-Terthienylmetha structure
Product Name:alpha-Terthienylmetha
CAS No:327601-97-8
MF:C28H40O6
MW:472.613609313965
CID:837405
PubChem ID:9847648
Update Time:2025-07-23

alpha-Terthienylmetha Chemical and Physical Properties

Names and Identifiers

    • alpha-Terthienylmetha
    • 2,4,6-Trihydroxy-5-{(1R)-1-[(1aS,3aS,4S,7R,7aR,7bS)-7-hydroxy-1,1 ,3a,7-tetramethyldecahydro-1H-cyclopropa[a]naphthalen-4-yl]-3-met hylbutyl}isophthalaldehyde
    • Macrocarpal L
    • [ "" ]
    • 5-[(1R)-1-[(1aS,3aS,4S,7R,7aR,7bS)-7-hydroxy-1,1,3a,7-tetramethyl-1a,2,3,4,5,6,7a,7b-octahydrocyclopropa[a]naphthalen-4-yl]-3-methylbutyl]-2,4,6-trihydroxybenzene-1,3-dicarbaldehyde
    • 327601-97-8
    • SCHEMBL2885673
    • CHEMBL3937802
    • AKOS032948195
    • 5-[(1R)-1-[(1aS,3aS,4S,7R,7aR,7bS)-Decahydro-7-hydroxy-1,1,3a,7-tetramethyl-1H-cyclopropa[a]naphthalen-4-yl]-3-methylbutyl]-2,4,6-trihydroxy-1,3-benzenedicarboxaldehyde; (+)-Macrocarpal L
    • Inchi: 1S/C28H40O6/c1-14(2)11-15(20-23(32)16(12-29)22(31)17(13-30)24(20)33)18-8-10-28(6,34)25-21-19(26(21,3)4)7-9-27(18,25)5/h12-15,18-19,21,25,31-34H,7-11H2,1-6H3
    • InChI Key: HWFSHYBHNVCQPE-UHFFFAOYSA-N
    • SMILES: CC(CC(C1C(O)=C(C=O)C(O)=C(C=O)C=1O)C1C2(C(C3C(C)(C)C3CC2)C(O)(C)CC1)C)C

Computed Properties

  • Exact Mass: 472.28200
  • Monoisotopic Mass: 472.282
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 6
  • Complexity: 774
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 7
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 115A^2
  • XLogP3: 6.4

Experimental Properties

  • Color/Form: Yellow powder
  • PSA: 115.06000
  • LogP: 5.40760

alpha-Terthienylmetha Security Information

alpha-Terthienylmetha Pricemore >>

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Additional information on alpha-Terthienylmetha

Exploring alpha-Terthienylmetha (CAS No. 327601-97-8): Properties, Applications, and Innovations

alpha-Terthienylmetha (CAS No. 327601-97-8) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical structure and versatile applications. This compound, classified as a terthiophene derivative, exhibits remarkable photophysical and electrochemical properties, making it a subject of interest in fields such as materials science, organic electronics, and photodynamic therapy. Researchers and industry professionals are increasingly exploring its potential, particularly in the development of advanced functional materials and sustainable technologies.

The molecular structure of alpha-Terthienylmetha features three thiophene rings linked in a linear arrangement, which contributes to its exceptional electron delocalization and stability. This structural characteristic is pivotal for its performance in conductive polymers and organic semiconductors, where high charge mobility and durability are essential. With the growing demand for organic electronic devices and green energy solutions, compounds like alpha-Terthienylmetha are becoming critical components in next-generation technologies such as organic light-emitting diodes (OLEDs), solar cells, and flexible electronics.

One of the most discussed applications of alpha-Terthienylmetha is its role in photodynamic therapy (PDT), a non-invasive treatment method for certain medical conditions. Its ability to generate reactive oxygen species (ROS) upon light activation makes it a promising candidate for therapeutic applications. This aligns with the current trend in precision medicine and targeted therapies, where patients and healthcare providers are seeking safer and more effective treatment options. The compound's photochemical properties are also being investigated for use in environmental remediation, particularly in the degradation of pollutants under visible light.

In the realm of sustainable chemistry, alpha-Terthienylmetha is being studied for its potential in catalysis and green synthesis. Researchers are exploring its use as a catalyst or co-catalyst in various organic transformations, aiming to reduce the reliance on traditional metal-based catalysts, which often pose environmental and toxicity concerns. This aligns with the global push toward eco-friendly industrial processes and the circular economy, topics that are highly relevant to today's environmentally conscious consumers and policymakers.

From a commercial perspective, the demand for alpha-Terthienylmetha is expected to rise as industries adopt more sustainable and high-performance materials. Its compatibility with biodegradable polymers and renewable energy technologies positions it as a key player in the transition to a low-carbon economy. Companies specializing in specialty chemicals and advanced materials are actively investing in research to optimize its synthesis and scalability, addressing challenges such as cost-effectiveness and large-scale production.

For researchers and professionals seeking detailed information about alpha-Terthienylmetha (CAS No. 327601-97-8), understanding its spectroscopic data, solubility profiles, and stability under various conditions is crucial. Recent studies have highlighted its excellent thermal stability and compatibility with common organic solvents, which are vital for practical applications. Additionally, computational modeling and structure-activity relationship (SAR) studies are being employed to further elucidate its properties and potential modifications for enhanced performance.

In conclusion, alpha-Terthienylmetha represents a fascinating intersection of chemistry, materials science, and sustainability. Its multifaceted applications, from organic electronics to medical therapies, underscore its importance in modern scientific and industrial advancements. As research continues to uncover new possibilities, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in technology and environmental stewardship.

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